Cas no 1804340-81-5 (Methyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804340-81-5
• MF: C₁₀H₇F₆NO₃
• MW: 303.157903909683
• CID: 4815120
• Update Time: 2025-06-14

Methyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C10H7F6NO3/c1-19-6(18)2-5-8(20-10(14,15)16)7(9(12)13)4(11)3-17-5/h3,9H,2H2,1H3
• InChI Key： VPDAZBCGWXXJCI-UHFFFAOYSA-N
• SMILES： FC1=CN=C(CC(=O)OC)C(=C1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 2.6
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-acetate

Comprehensive Analysis of Methyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804340-81-5)

The compound Methyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804340-81-5) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring multiple fluorine substitutions and a trifluoromethoxy group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing next-generation therapeutics and crop protection agents.

In recent years, the demand for fluorinated compounds like Methyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-acetate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and sustainable agriculture, where such molecules are pivotal. The compound’s CAS No. 1804340-81-5 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

The synthesis of Methyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-acetate involves advanced organic chemistry techniques, including halogenation and esterification. Its pyridine core is modified with difluoromethyl and trifluoromethoxy groups, which are known to improve lipophilicity and binding affinity in target interactions. These properties are critical for designing small-molecule inhibitors and agrochemical active ingredients.

From an environmental perspective, the compound’s fluorine-rich structure raises questions about its ecological impact, a hot topic in green chemistry discussions. Researchers are exploring biodegradable alternatives and efficient synthesis routes to minimize waste. This aligns with the broader industry shift toward sustainable chemical practices, a frequently searched topic in scientific forums and patent filings.

In the pharmaceutical sector, Methyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-acetate is investigated for its potential in central nervous system (CNS) drug development. Its ability to cross the blood-brain barrier due to its lipophilic properties makes it a candidate for treating neurological disorders. This connects to trending searches on neurodegenerative disease treatments and blood-brain barrier penetration strategies.

Agrochemical applications of this compound focus on its pesticidal activity, particularly against resistant pest strains. The fluoro and trifluoromethoxy groups enhance its interaction with pest enzymes, a feature widely studied in crop science literature. This resonates with current debates on food security and pesticide resistance management, frequently queried in agricultural research databases.

Analytical characterization of CAS No. 1804340-81-5 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure compliance with regulatory standards, a critical concern for industries adopting this compound. Searches for analytical validation protocols and quality control measures often highlight such techniques.

In summary, Methyl 4-(difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-acetate represents a convergence of pharmaceutical innovation and agrochemical advancement. Its multifunctional structure and broad applicability make it a subject of ongoing research, addressing some of the most pressing challenges in healthcare and agriculture. As interest in fluorinated building blocks grows, this compound is poised to remain a key player in molecular design and industrial applications.